2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoate

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 2-[benzyl(methyl)amino]ethyl 3-methoxybenzoate
• InChI: InChI=1S/C18H21NO3/c1-19(14-15-7-4-3-5-8-15)11-12-22-18(20)16-9-6-10-17(13-16)21-2/h3-10,13H,11-12,14H2,1-2H3
• InChI Key: AOLAVHDFZONPRH-UHFFFAOYSA-N
• SMILES: CN(CCOC(=O)C1=CC(=CC=C1)OC)CC2=CC=CC=C2

Description

2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoate, also known as benzyl-methyl-amino-ethyl-3-methoxybenzoate, is a chemical compound that belongs to the class of benzamides. This compound finds its application in scientific research as it exhibits potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of 2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoate is not fully understood. However, it is believed to act as a GABA receptor agonist, which results in the inhibition of neuronal activity. This, in turn, leads to the observed anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoate exhibits various biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which results in the observed anticonvulsant and anxiolytic effects. Additionally, it has been found to increase the levels of dopamine in the brain, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoate in lab experiments include its potential therapeutic effects, which make it a promising candidate for further research. Additionally, it is relatively easy to synthesize, which makes it readily available for use in experiments. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions related to the study of 2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoate. These include further studies to fully understand its mechanism of action, as well as its potential use in treating various neurological disorders. Additionally, future research could focus on developing more potent analogs of this compound, which may exhibit even greater therapeutic effects. Finally, further studies could be conducted to determine the long-term safety and efficacy of this compound.
Conclusion:
In conclusion, 2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoate is a promising compound that exhibits potential therapeutic effects. Its anticonvulsant, anxiolytic, and neuroprotective properties make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and to determine its long-term safety and efficacy.

Synthesis Methods

The synthesis of 2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoate involves the reaction between 3-methoxybenzoic acid and 2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoatel-amino-ethyl chloride in the presence of a base, such as sodium hydroxide. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-[Benzyl(methyl)amino]ethyl 3-methoxybenzoate has been studied for its potential therapeutic effects in various scientific research studies. It has been found to exhibit anticonvulsant, anxiolytic, and antidepressant properties. Additionally, it has been studied for its potential use in treating Parkinson's disease, as it has been found to exhibit neuroprotective effects.